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Compound of Interest

Compound Name:
4-(3-Fluorophenoxy)butan-2-

amine

Cat. No.: B13600213

Get Quote

Initial investigation into the compound associated with CAS number 1038717-82-6 has

revealed a likely discrepancy in the provided identifier. Extensive searches did not yield a

specific, novel molecule that would warrant an in-depth technical guide for researchers and

drug development professionals. The CAS number as provided does not correspond to a

known therapeutic agent or a compound under significant preclinical or clinical investigation.

Instead, searches for this identifier consistently lead to common laboratory reagents or other

well-documented chemical substances. For instance, related searches often return information

for compounds such as Sodium Sulfate (CAS 7757-82-6), a widely used inorganic salt.[1][2][3]

This suggests that the CAS number in the query may be inaccurate or contain a typographical

error.

A thorough technical guide, as requested, would necessitate a specific molecular entity with a

body of research literature covering its synthesis, mechanism of action, and data from relevant

assays. Without a valid CAS number corresponding to such a compound, it is not feasible to

construct a meaningful and accurate scientific whitepaper.
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For the benefit of the intended audience of researchers, scientists, and drug development

professionals, it is crucial to begin any in-depth technical analysis with a correctly identified and

validated compound. We recommend verifying the CAS number and resubmitting the query

with the correct identifier. Upon receiving a valid CAS number for a research compound, a

comprehensive technical guide can be developed, covering all aspects from molecular

characteristics to its role in relevant biological pathways and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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